Cas no 2137991-56-9 (3,5-dimethyl-1-(oxolan-2-yl)cyclohexan-1-amine)

• Product Name: 3,5-dimethyl-1-(oxolan-2-yl)cyclohexan-1-amine
• CAS No: 2137991-56-9
• MF: C₁₂H₂₃NO
• MW: 197.317123651505
• CID: 6257085
• PubChem ID: 165749042
• Update Time: 2025-06-08

3,5-dimethyl-1-(oxolan-2-yl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,5-dimethyl-1-(oxolan-2-yl)cyclohexan-1-amine
• 2137991-56-9
• EN300-1121704

• Inchi： 1S/C12H23NO/c1-9-6-10(2)8-12(13,7-9)11-4-3-5-14-11/h9-11H,3-8,13H2,1-2H3
• InChI Key： OUFUMQORKQYMLQ-UHFFFAOYSA-N
• SMILES： O1CCCC1C1(CC(C)CC(C)C1)N

Computed Properties

• Exact Mass: 197.177964357g/mol
• Monoisotopic Mass: 197.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 35.2Ų

Additional information on 3,5-dimethyl-1-(oxolan-2-yl)cyclohexan-1-amine

Introduction to 3,5-dimethyl-1-(oxolan-2-yl)cyclohexan-1-amine (CAS No. 2137991-56-9)

3,5-dimethyl-1-(oxolan-2-yl)cyclohexan-1-amine, with the CAS number 2137991-56-9, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of amines and features a unique structural arrangement that includes a cyclohexane ring, two methyl groups, and an oxolane substituent. The combination of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for various applications in drug discovery and development.

The chemical structure of 3,5-dimethyl-1-(oxolan-2-yl)cyclohexan-1-amine is characterized by its cyclohexane core, which is substituted with two methyl groups at the 3 and 5 positions. The oxolane moiety is attached at the 1-position of the cyclohexane ring, forming an amine functional group. This intricate structure provides a foundation for exploring its potential biological activities and interactions with biological systems.

Recent studies have highlighted the importance of cyclohexane-based compounds in medicinal chemistry due to their ability to modulate various biological pathways. The presence of the oxolane substituent in 3,5-dimethyl-1-(oxolan-2-yl)cyclohexan-1-amine adds an additional layer of complexity and functionality, which can be leveraged for optimizing pharmacological properties such as solubility, stability, and bioavailability.

In the context of drug discovery, 3,5-dimethyl-1-(oxolan-2-yl)cyclohexan-1-amine has shown promising results in preliminary studies. Research has demonstrated its potential as a lead compound for developing new therapeutic agents targeting neurological disorders, inflammation, and cancer. The compound's ability to interact with specific receptors and enzymes makes it a valuable candidate for further investigation.

The pharmacological profile of 3,5-dimethyl-1-(oxolan-2-yl)cyclohexan-1-amine has been explored through various in vitro and in vivo assays. In vitro studies have revealed its potent activity against key targets such as G protein-coupled receptors (GPCRs) and ion channels. These findings suggest that the compound may have applications in treating conditions where these targets play a crucial role.

In vivo studies have further supported the potential therapeutic utility of 3,5-dimethyl-1-(oxolan-2-yl)cyclohexan-1-amine. Animal models have shown that the compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and a favorable distribution profile. These characteristics are essential for ensuring that the compound reaches its intended target sites within the body.

The safety profile of 3,5-dimethyl-1-(oxolan-2-yl)cyclohexan-1-amine has also been evaluated through preclinical toxicity studies. These studies have indicated that the compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects. This safety profile is crucial for advancing the compound into clinical trials and ultimately into clinical use.

Beyond its potential as a therapeutic agent, 3,5-dimethyl-1-(oxolan-2-yl)cyclohexan-1-amine has also been investigated for its utility as a research tool. Its unique chemical structure and biological activity make it an excellent probe for studying specific biological processes and pathways. Researchers can use this compound to gain insights into the mechanisms underlying various diseases and to identify new targets for drug development.

The synthesis of 3,5-dimethyl-1-(oxolan-2-yl)cyclohexan-1-amine has been optimized using modern synthetic techniques. These methods ensure high yields and purity levels, making it feasible to produce sufficient quantities for both research and commercial applications. The synthetic route involves several well-characterized steps that can be easily scaled up for large-scale production.

In conclusion, 3,5-dimethyl-1-(oxolan-2-y)cyclohexan--amine (CAS No. 2137991-56-9)(CAS No. 2137991--_56--₉₎))))))))) represents a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further development as a therapeutic agent or research tool. Ongoing studies are expected to uncover additional applications and optimize its use in various contexts.